Cas no 5346-64-5 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-butyl-6-methyl-1-(4-nitrophenyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-butyl-6-methyl-1-(4-nitrophenyl)-
• CAS No: 5346-64-5
• MF: C₁₆H₁₈N₆O₂
• MW: 326.353122234344
• CID: 384395
• PubChem ID: 219878
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-butyl-6-methyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-butyl-6-methyl-1-(4-nitrophenyl)-
• 4-(BUTYLAMINO)-6-METHYL-1-(4-NITROPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• butyl[5-(4-biphenyloxy)pentyl]tin dibromide
• butyl-[6-methyl-1-(4-nitro-phenyl)-1H-pyrazolo-[3,4-d]pyrimidin-4-yl]-amine
• CTK2A1575
• Stannane, [5-([1,1'-biphenyl]-4-yloxy)pentyl]dibromobutyl-
• 5346-64-5
• DTXSID00968156
• n-butyl-6-methyl-1-(4-nitrophenyl)-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• NSC1658
• NSC-1658

• Inchi： 1S/C16H18N6O2/c1-3-4-9-17-15-14-10-18-21(16(14)20-11(2)19-15)12-5-7-13(8-6-12)22(23)24/h5-8,10H,3-4,9H2,1-2H3,(H,17,19,20)
• InChI Key： IKLHSHTYJNZWNB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C2C(C=N1)=C(N=C(C)N=2)NCCCC)=O

Computed Properties

• Exact Mass: 326.14934
• Monoisotopic Mass: 326.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 437.6°Cat760mmHg
• Flash Point: 218.5°C
• Refractive Index: 1.681
• PSA: 98.77
• LogP: 3.84030